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Compound of Interest |

Compound Name: KM04416
Cat. No.: B2629438
Get Quote
. J

For researchers, scientists, and drug development professionals, the proper handling and
disposal of laboratory chemicals is a critical component of ensuring a safe and compliant
research environment. This document provides essential safety and logistical information for
the disposal of KM04416, a potent glycerol-3-phosphate dehydrogenase (GPDZ2) inhibitor.

Key Safety and Handling Information

According to its Material Safety Data Sheet (MSDS), KM04416 is classified as not a hazardous
substance or mixture.[1] However, it is imperative to follow standard laboratory safety protocols
when handling this compound. This includes wearing appropriate personal protective
equipment (PPE) such as gloves, safety glasses, and a lab coat. In case of contact, follow
these first-aid measures:

Inhalation: Move to fresh air. If breathing is difficult, administer cardiopulmonary resuscitation
(CPR).[1]

Skin contact: Wash the affected area thoroughly with large amounts of water.[1] Remove any
contaminated clothing.[1]

Eye contact: Immediately flush eyes with plenty of water, holding the eyelids open.[1]

Ingestion: Rinse the mouth with water. Do not induce vomiting.[1]
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Quantitative Data Summary

Property Value Source
Molecular Formula C12H11NO3S [1]
Molecular Weight 249.29 g/mol [1]

CAS Number 26530-26-7 [1]
Purity 98.76% [2]
Appearance A crystalline solid N/A
Solubility in DMSO 50 mg/mL (200.57 mM) [3]

-20°C for 3 years; 4°C for 2
Storage (Powder) [3]
years

-80°C for 6 months; -20°C for 1
Storage (In Solvent) [2][3]
month

Experimental Protocols

While specific experimental protocols for the disposal of KM04416 are not explicitly detailed in
the provided search results, a general protocol for the disposal of non-hazardous chemical
waste can be adapted. The primary steps involve determining the physical state of the waste
(solid or liquid solution) and consulting with the institution's Environmental Health and Safety
(EHS) department for final approval of the disposal method.

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of
KM04416.
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Disposal workflow for KM04416.
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Step-by-Step Disposal Guidance

1. Initial Assessment:
o Determine if the KM04416 waste is in its solid (powder) form or dissolved in a solvent.
2. Consultation with Environmental Health and Safety (EHS):

e Crucial Step: Before proceeding with any disposal method, it is mandatory to contact your
institution's Environmental Health and Safety (EHS) department or equivalent safety office.

e Provide them with the Safety Data Sheet (SDS) for KM04416 and inform them of the nature
of the waste (solid or solution, and if in solution, the solvent used).

» Follow their specific guidance and protocols, as local regulations and institutional policies for
waste disposal may vary.

3. Disposal of Solid KM04416:

o If approved by your EHS department, solid KM04416, being non-hazardous, may potentially
be disposed of as regular solid laboratory waste.

e Ensure itisin a securely sealed and clearly labeled container.
4. Disposal of KM04416 Solutions:

e Aqueous Solutions: For solutions of KM04416 in water, your EHS department may approve
disposal down the sanitary sewer. This should be done with a large volume of running water
to ensure adequate dilution.

o Organic Solvent Solutions (e.g., DMSO): Solutions of KM04416 in dimethyl sulfoxide
(DMSO) or other organic solvents should generally be collected for chemical waste pickup.
[4] These should be stored in a properly labeled, sealed container with other compatible
organic solvent waste. Do not dispose of organic solvents down the drain.

Important Considerations:
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+ Never dispose of chemical waste in a manner that violates your institution's policies or local
regulations.

« Always prioritize safety and consult with your EHS department when in doubt about a
disposal procedure.

+ Maintain clear and accurate records of all chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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